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Compound of Interest

Compound Name: C16H10N2Na2O7S2

Cat. No.: B16093090

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth spectroscopic characterization of the compound with

the molecular formula C16H10N2Na2O7S2, commonly known as Orange G, Acid Orange 10,

or C.I. 16230. This synthetic azo dye is a vital component in various histological staining

procedures, most notably the Papanicolaou stain used for cervical cancer screening. A

thorough understanding of its spectroscopic properties is crucial for its application in research,

quality control, and the development of new diagnostic and therapeutic agents.

Chemical Identity and Properties
Chemical Name: Disodium 7-hydroxy-8-(phenylazo)naphthalene-1,3-disulfonate

Molecular Formula: C16H10N2Na2O7S2

Molecular Weight: 452.37 g/mol [1]

Appearance: Orange to dark orange or orange-red powder.
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Solubility: Soluble in water, slightly soluble in ethanol.

Spectroscopic Data
The following sections summarize the key spectroscopic data for Orange G, presented in a

structured format for clarity and comparative analysis.

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy is instrumental in identifying and quantifying Orange G in solution. The

molecule exhibits characteristic absorption maxima in the visible region, attributable to the

electronic transitions within its extended chromophore system, which includes the azo bond (-

N=N-) and aromatic rings.

Solvent λmax (nm)
Molar Absorptivity
(ε) (L mol⁻¹ cm⁻¹)

Reference

Water 476 - 481
380 - 500 (for a 0.015

g/L solution)
[1]

Phosphate-Buffered

Saline (PBS)
478 20900

Water 480.4
>440 (for a 1%

solution)

Aqueous solution (pH

2)
~480 Not specified

Water 196 Not specified

Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR spectroscopy provides valuable information about the functional groups present in the

Orange G molecule. The spectrum is characterized by absorption bands corresponding to the

vibrations of its constituent bonds.
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Wavenumber (cm⁻¹) Assignment

~3400 (broad) O-H stretching (hydroxyl group)

~3100-3000 Aromatic C-H stretching

~1600-1585 Aromatic C=C stretching

~1500-1400 Aromatic C=C stretching

~1200-1150 S=O stretching (sulfonate group)

~1050-1000 S=O stretching (sulfonate group)

~900-675 C-H out-of-plane bending

Note: Specific peak assignments are based on typical infrared absorption frequencies for the

respective functional groups and may vary slightly based on the sample preparation and

instrument.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed experimental ¹H and ¹³C NMR spectra for Orange G are not readily available in the

public domain. However, based on the known structure and general principles of NMR

spectroscopy for azo dyes, the following chemical shift regions are expected to be populated:

¹H NMR: Aromatic protons are expected to appear in the downfield region, typically between

δ 6.5 and 8.5 ppm. The proton of the hydroxyl group may appear as a broad singlet, with its

chemical shift being dependent on the solvent and concentration.

¹³C NMR: Aromatic carbons would resonate in the range of δ 110-160 ppm. The carbon

atoms attached to the sulfonate and hydroxyl groups, as well as those involved in the azo

linkage, would have distinct chemical shifts within this region.

Mass Spectrometry (MS)
Mass spectrometry is a powerful tool for determining the molecular weight and fragmentation

pattern of Orange G.
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Technique Ionization Mode Key Observations

Electrospray Ionization (ESI) Negative

The mass spectrum would be

expected to show a prominent

ion corresponding to the

deprotonated molecule [M-

2Na+H]⁻ at m/z 407.

Tandem MS (MS/MS) Not specified

Fragmentation of the precursor

ion can provide structural

information, such as the

cleavage of the azo bond.

Experimental Protocols
This section outlines generalized methodologies for the spectroscopic analysis of Orange G.

UV-Vis Spectrophotometry
Sample Preparation: Prepare a stock solution of Orange G in deionized water or a suitable

buffer (e.g., PBS). Perform serial dilutions to obtain a series of standard solutions of known

concentrations.

Instrumentation: Use a calibrated UV-Vis spectrophotometer.

Measurement:

Set the wavelength range to scan from 200 to 800 nm.

Use the solvent as a blank to zero the instrument.

Measure the absorbance of each standard solution at the determined λmax.

For quantitative analysis, a calibration curve of absorbance versus concentration can be

constructed.

FT-IR Spectroscopy
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Sample Preparation: For solid samples, the KBr pellet method is commonly used. Mix a

small amount of dry Orange G powder with dry potassium bromide (KBr) and press into a

thin, transparent pellet.

Instrumentation: Use a calibrated FT-IR spectrometer.

Measurement:

Acquire a background spectrum of the KBr pellet.

Place the sample pellet in the sample holder and acquire the sample spectrum.

The spectrum is typically recorded in the range of 4000 to 400 cm⁻¹.

Mass Spectrometry (LC-MS)
Sample Preparation: Dissolve a small amount of Orange G in a suitable solvent compatible

with the LC-MS system (e.g., a mixture of water and methanol).

Instrumentation: A liquid chromatography system coupled to a mass spectrometer with an

electrospray ionization (ESI) source is typically used.

Chromatographic Separation (Example):

Column: C18 reverse-phase column.

Mobile Phase: A gradient of water and acetonitrile (both may contain a small amount of a

modifier like formic acid).

Flow Rate: As per column specifications.

Mass Spectrometric Detection:

Ionization Mode: Negative ESI is often suitable for sulfonated compounds.

Mass Range: Scan a mass range appropriate for the molecular weight of Orange G (e.g.,

m/z 100-1000).
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For structural elucidation, tandem MS (MS/MS) can be performed by selecting the parent

ion and subjecting it to collision-induced dissociation.

Visualizations
The following diagrams illustrate key workflows and relationships relevant to the

characterization and application of Orange G.
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Click to download full resolution via product page

General workflow for the spectroscopic analysis of Orange G.
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Logical relationships in Papanicolaou staining involving Orange G.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Characterization of C16H10N2Na2O7S2
(Orange G): A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16093090/docs#spectroscopic-characterization-of-
c16h10n2na2o7s2-orange-g-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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